Cas no 630125-71-2 (4-(2-Trifluoromethyl-pyridin-4-yloxy)-phenylamine)

• Product Name: 4-(2-Trifluoromethyl-pyridin-4-yloxy)-phenylamine
• CAS No: 630125-71-2
• MF: C₁₂H₉F₃N₂O
• MW: 254.207873106003
• MDL: MFCD09743050
• CID: 1645053
• PubChem ID: 59134560
• Update Time: 2025-10-31

4-(2-Trifluoromethyl-pyridin-4-yloxy)-phenylamine Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[[2-(trifluoromethyl)-4-pyridinyl]oxy]-
• 4-[2-(trifluoromethyl)pyridin-4-yl]oxyaniline
• 4-{[2-(trifluoromethyl)pyridin-4-yl]oxy}aniline
• 4-(2-Trifluoromethyl-pyridin-4-yloxy)-phenylamine
• DTXSID60731080
• SB38019
• AKOS030581700
• SCHEMBL1643206
• {4-[(2-trifluromethylpyridin-4-yl)oxy]phenyl}amine
• CS-0340693
• {4-[(2-trifluoromethylpyridin-4-yl)oxy]phenyl}amine
• 630125-71-2
• MFCD09743050
• DB-331965
• 4-(2-(trifluoromethyl)pyridin-4-yloxy)-phenylamine
• 4-((2-(Trifluoromethyl)pyridin-4-yl)oxy)aniline

• MDL： MFCD09743050
• Inchi： 1S/C12H9F3N2O/c13-12(14,15)11-7-10(5-6-17-11)18-9-3-1-8(16)2-4-9/h1-7H,16H2
• InChI Key： HCMGGNYWVPXPBC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CN=1)OC1C=CC(=CC=1)N)(F)F

Computed Properties

• Exact Mass: 254.06677
• Monoisotopic Mass: 254.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 333.1±42.0 °C at 760 mmHg
• Flash Point: 155.2±27.9 °C
• PSA: 48.14
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(2-Trifluoromethyl-pyridin-4-yloxy)-phenylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(2-Trifluoromethyl-pyridin-4-yloxy)-phenylamine

4-(2-Trifluoromethyl-pyridin-4-yloxy)-phenylamine: A Promising Compound in Pharmaceutical Research

4-(2-Trifluoromethyl-pyridin-4-yloxy)-phenylamine (CAS No. 630125-71-2) is a versatile compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, often referred to as TFMPA, is characterized by its trifluoromethyl and pyridine moieties, which confer it with distinct pharmacological properties.

The trifluoromethyl group is known for its electron-withdrawing effect, which can enhance the lipophilicity and metabolic stability of the molecule. This property is particularly valuable in drug design, as it can improve the bioavailability and half-life of the compound. The pyridine ring, on the other hand, provides a basic nitrogen atom that can form hydrogen bonds with biological targets, enhancing the compound's binding affinity and selectivity.

Recent studies have highlighted the potential of 4-(2-Trifluoromethyl-pyridin-4-yloxy)-phenylamine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that TFMPA can modulate specific neurotransmitter receptors, potentially offering neuroprotective effects. This makes it a promising candidate for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, TFMPA has also been investigated for its anti-inflammatory effects. A study in the European Journal of Pharmacology demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These findings suggest that TFMPA could be a valuable therapeutic agent for inflammatory diseases like rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 4-(2-Trifluoromethyl-pyridin-4-yloxy)-phenylamine has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and shows good brain penetration, which is crucial for its potential use in central nervous system (CNS) disorders.

To further explore the therapeutic potential of TFMPA, several clinical trials are currently underway. These trials aim to evaluate the safety, tolerability, and efficacy of the compound in human subjects. Early results from Phase I trials have shown that TFMPA is well-tolerated at various dose levels, with no serious adverse events reported. This paves the way for more advanced clinical studies to assess its therapeutic benefits.

In conclusion, 4-(2-Trifluoromethyl-pyridin-4-yloxy)-phenylamine (CAS No. 630125-71-2) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents. As research continues to advance, it is likely that we will see more innovative uses for this compound in the treatment of various diseases.